4-Chloro-2,5-dimethoxynitrobenzene
Overview
Description
4-Chloro-2,5-dimethoxynitrobenzene (CDMB) is a chemical compound with the linear formula C8H8ClNO4 . It has a molecular weight of 217.61 . This compound is provided to early discovery researchers as part of a collection of rare and unique chemicals .
Synthesis Analysis
The synthesis of 4-Chloro-2,5-dimethoxynitrobenzene can be achieved using 2,5-dimethoxy chlorobenzene and nitric acid as raw materials through a microreactor . Another method involves the catalytic reduction of 4-chloro-2,5-dimethoxy-1-nitrobenzene in an aromatic solvent, such as xylene, in the presence of a modified platinum-on-carbon catalyst .Molecular Structure Analysis
The molecular structure of 4-Chloro-2,5-dimethoxynitrobenzene consists of 22 bonds, including 14 non-H bonds, 8 multiple bonds, 3 rotatable bonds, 2 double bonds, 6 aromatic bonds, 1 six-membered ring, 1 nitro group (aromatic), and 2 ethers (aromatic) .Physical And Chemical Properties Analysis
4-Chloro-2,5-dimethoxynitrobenzene is a solid at 20 degrees Celsius . It has a density of 1.349±0.06 g/cm3, a melting point of 141°C, a boiling point of 345.8±37.0 °C, a flash point of 162.9°C, and a refractive index of 1.545 .Scientific Research Applications
Organic Synthesis
4-Chloro-2,5-dimethoxynitrobenzene: is a valuable intermediate in organic synthesis. It’s used to synthesize complex molecules due to its reactive nitro group, which can be reduced to an amine, and the chloro group, which can undergo substitution reactions. This compound is particularly useful in the synthesis of dyes, agrochemicals, and pharmaceuticals .
Medicinal Chemistry
In medicinal chemistry, this compound serves as a building block for the creation of various therapeutic agents. Its derivatives are explored for their potential pharmacological properties, including anti-inflammatory, analgesic, and antipyretic effects. Researchers also investigate its role in creating inhibitors that could be used in disease treatment .
Material Science
The nitro group of 4-Chloro-2,5-dimethoxynitrobenzene can be utilized in the design of novel materials. For instance, it can be incorporated into polymers to enhance their properties or to create materials with specific functionalities, such as conductivity or fluorescence .
Agricultural Research
This chemical is used in the development of new agrochemicals. Its derivatives may act as precursors for compounds with herbicidal or pesticidal activities. The optimization of these properties is crucial for developing more efficient and environmentally friendly agricultural products .
Analytical Chemistry
In analytical chemistry, 4-Chloro-2,5-dimethoxynitrobenzene can be a standard for calibrating instruments or as a reagent in chemical assays. Its well-defined properties make it suitable for use in various analytical techniques, such as chromatography or spectrophotometry .
Environmental Science
Researchers use this compound to study degradation processes and environmental fate of nitroaromatic compounds. Understanding its breakdown can help in assessing the environmental impact of similar structures and in developing better waste treatment methods .
Safety and Hazards
properties
IUPAC Name |
1-chloro-2,5-dimethoxy-4-nitrobenzene |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H8ClNO4/c1-13-7-4-6(10(11)12)8(14-2)3-5(7)9/h3-4H,1-2H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
ORLPGMKKCAEWOW-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC(=C(C=C1[N+](=O)[O-])OC)Cl |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H8ClNO4 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID8064511 |
Source
|
| Record name | 4-Chloro-2,5-dimethoxynitrobenzene | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID8064511 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
217.60 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
4-Chloro-2,5-dimethoxynitrobenzene | |
CAS RN |
6940-53-0 |
Source
|
| Record name | 1-Chloro-2,5-dimethoxy-4-nitrobenzene | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=6940-53-0 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | Benzene, 1-chloro-2,5-dimethoxy-4-nitro- | |
| Source | ChemIDplus | |
| URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0006940530 | |
| Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
| Record name | 4-Chloro-2,5-dimethoxynitrobenzene | |
| Source | DTP/NCI | |
| URL | https://dtp.cancer.gov/dtpstandard/servlet/dwindex?searchtype=NSC&outputformat=html&searchlist=60143 | |
| Description | The NCI Development Therapeutics Program (DTP) provides services and resources to the academic and private-sector research communities worldwide to facilitate the discovery and development of new cancer therapeutic agents. | |
| Explanation | Unless otherwise indicated, all text within NCI products is free of copyright and may be reused without our permission. Credit the National Cancer Institute as the source. | |
| Record name | Benzene, 1-chloro-2,5-dimethoxy-4-nitro- | |
| Source | EPA Chemicals under the TSCA | |
| URL | https://www.epa.gov/chemicals-under-tsca | |
| Description | EPA Chemicals under the Toxic Substances Control Act (TSCA) collection contains information on chemicals and their regulations under TSCA, including non-confidential content from the TSCA Chemical Substance Inventory and Chemical Data Reporting. | |
| Record name | 4-Chloro-2,5-dimethoxynitrobenzene | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID8064511 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | 1-chloro-2,5-dimethoxy-4-nitrobenzene | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/substance-information/-/substanceinfo/100.027.351 | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Q & A
Q1: What are the solubility characteristics of 4-chloro-2,5-dimethoxynitrobenzene?
A1: 4-Chloro-2,5-dimethoxynitrobenzene demonstrates varying solubility depending on the solvent and temperature. Research indicates a direct relationship between solubility and temperature in both pure and mixed solvents. [] For example, its solubility increases with increasing amounts of methanol or ethanol in water mixtures. [] In pure organic solvents like 2-methoxyethanol and diethylene glycol, significant solubility differences are observed compared to its reduced form, 4-chloro-2,5-dimethoxyaniline. [] These solubility properties are crucial for understanding its behavior in various chemical processes and developing effective synthesis methods.
Q2: How can 4-chloro-2,5-dimethoxynitrobenzene be synthesized effectively?
A2: A high-yield synthesis method for producing 4-chloro-2,5-dimethoxyaniline, a key intermediate in dye and pigment production, involves the catalytic reduction of 4-chloro-2,5-dimethoxynitrobenzene. [] This method utilizes hydrogen gas at a specific temperature and pressure range (80-110°C and 5-50 gauge pressure) in the presence of a modified platinum-on-carbon catalyst. [] Adding a compound like disodium hydrogenphosphate to maintain a pH of 8-10 and incorporating aliphatic amines further enhances the reaction, leading to a higher yield of the desired product. []
Q3: What computational models have been used to study the solubility of 4-chloro-2,5-dimethoxynitrobenzene and related compounds?
A3: Researchers have employed various models to correlate and predict the solubility of 4-chloro-2,5-dimethoxynitrobenzene and its derivatives. For mixtures of solvents, the Wilson and NRTL models effectively describe the experimental data. [] When examining pure organic solvents, the Wilson, NRTL, modified Apelblat, and λh models have shown success in correlating solubility data. [] These models are valuable tools for understanding the thermodynamic behavior of this compound in different solvent systems, which can be applied to optimize synthesis and purification processes.
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